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This document provides detailed application notes and protocols for the utilization of
octadecane, a phase change material (PCM), in passive cooling applications for buildings. The
information is intended to guide researchers and scientists in the development and evaluation
of octadecane-based building materials for enhanced energy efficiency and thermal comfort.

Introduction to Octadecane for Passive Cooling

Octadecane is a paraffin hydrocarbon that undergoes a solid-liquid phase transition at a
temperature suitable for passive cooling in buildings.[1][2] Its primary advantage lies in its high
latent heat of fusion, allowing it to absorb and store significant amounts of thermal energy from
the surroundings as it melts, thereby mitigating indoor temperature fluctuations.[1][2] When the
ambient temperature drops, the stored heat is released as the octadecane solidifies. This
property makes it an excellent candidate for integration into building envelopes to reduce
cooling loads and shift peak energy demand.[1]

Thermal Properties of Octadecane

The effectiveness of octadecane as a PCM is determined by its thermophysical properties. A
comprehensive review of over 80 references has established temperature-dependent functions
for its key properties.[2] It's important to note that property values, particularly in the solid
phase, can exhibit significant variation across different studies.[2]
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Property Value Unit Reference
Melting Temperature 28 °C [11[3]
Latent Heat of Fusion ~240 - 250 J/g [1][4]
Thermal Conductivity
. 0.184-0.4 Wim-K [4]

(Solid)
Thermal Conductivity

o ~0.15 W/m-K [2]
(Liquid)
Density (Solid) ~814 kg/m 3 [2]
Density (Liquid) ~775 kg/m 3 [2]

Encapsulation and Integration into Building
Materials

To be effectively used in building applications, octadecane must be encapsulated or shape-
stabilized to prevent leakage in its liquid state and to ensure long-term performance.[3][5][6]

Microencapsulation

Microencapsulation involves enclosing nano- or micro-sized droplets of octadecane within a
solid shell. This technique enhances heat transfer due to the large surface area-to-volume ratio
and protects the PCM from the external environment.

o Shell Materials: Common shell materials include polymers such as styrene—divinylbenzene
copolymer, poly(methyl methacrylate), and polyurethane.[5][7][8][9]

o Synthesis Method: Suspension polymerization and interfacial polymerization are frequently
used methods for microencapsulation.[7][9]

A study on microencapsulated octadecane with a styrene—divinylbenzene copolymer shell
demonstrated good thermal stability and a high heat storage capability, with a melting enthalpy
of 111.5 + 0.7 J/g.[7] When incorporated into a cement board at 30 wt%, it stored 67.82% more
heat energy compared to a conventional board and reduced temperature fluctuations by
59.0%.[7]
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Shape-Stabilized Phase Change Materials (SSPCMSs)
Shape stabilization involves impregnating a porous supporting material with octadecane. The

capillary forces within the porous structure prevent the molten PCM from leaking out.

e Supporting Materials: Fumed silica, polypyrrole, and hierarchically porous TiO2 have been
successfully used as supporting matrices.[3][4][10]

o Fabrication Method: A common method is evaporative solution impregnation, where the
porous material is soaked in a solution of octadecane and a solvent, followed by
evaporation of the solvent.[4]

An n-octadecane/fumed silica composite with 70 wt% octadecane exhibited a high latent heat
storage capacity of 155.8 J/g and a 34% reduction in thermal conductivity compared to pure
octadecane.[4]

Experimental Protocols
Protocol for Characterization of Thermal Properties:
Differential Scanning Calorimetry (DSC)

Objective: To determine the melting temperature and latent heat of fusion of octadecane and
its composites.

Materials:

Differential Scanning Calorimeter

Hermetically sealed aluminum pans

Octadecane sample (pure or encapsulated/shape-stabilized)

Inert gas supply (e.g., Nitrogen)
Procedure:

o Calibrate the DSC instrument using standard reference materials (e.g., indium).
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e Accurately weigh 5-10 mg of the sample into an aluminum pan and seal it hermetically.
e Place the sample pan and an empty reference pan in the DSC cell.
o Purge the cell with an inert gas at a constant flow rate (e.g., 50 mL/min).

o Heat the sample to a temperature above its melting point (e.g., 50 °C) at a controlled rate
(e.g., 10 °C/min) to erase its thermal history.

o Cool the sample to a temperature below its solidification point (e.g., 0 °C) at a controlled rate
(e.g., 10 °C/min).

e Heat the sample again through its melting range at the same controlled rate.
e Record the heat flow as a function of temperature.

o Analyze the resulting DSC curve to determine the onset and peak melting temperatures and
integrate the area under the melting peak to calculate the latent heat of fusion.

Protocol for Evaluating Shape Stability: Leakage Test

Objective: To assess the ability of an encapsulated or shape-stabilized PCM to retain liquid
octadecane after repeated thermal cycles.

Materials:

Oven with controlled temperature

Filter paper

Analytical balance

SSPCM sample
Procedure:
o Weigh an empty piece of filter paper.

e Place the SSPCM sample on the filter paper and weigh them together.
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o Place the filter paper with the sample in an oven set to a temperature above the melting
point of octadecane (e.g., 45 °C) for a specified duration (e.g., 30 minutes).

* Remove the sample and filter paper from the oven and allow them to cool to room
temperature.

 Visually inspect the filter paper for any signs of leakage.
o Reweigh the sample and filter paper.

e Repeat the heating and cooling cycle for a predetermined number of cycles (e.g., 500
cycles).[3]

o Calculate the percentage of leakage after each cycle or at the end of the test.

Performance Evaluation in Building Applications

The thermal performance of octadecane-integrated building materials can be evaluated
through lab-scale test rooms and building energy simulations.

Lab-Scale Test Room Protocol

Objective: To experimentally assess the impact of octadecane-based building components on
indoor temperature fluctuations.

Setup:

e Construct two identical small-scale test rooms. One serves as a reference with conventional
building materials, and the other incorporates the octadecane-based material (e.g., as a
wallboard or roof panel).[4][11]

« Install temperature sensors to monitor the indoor air temperature, and the interior and
exterior surface temperatures of the walls/roof.

e Use a heat source (e.g., a halogen lamp) to simulate solar radiation.[11]

Procedure:
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¢ Isolate the test rooms to minimize external environmental influences.

» Subject both rooms to identical and controlled heating and cooling cycles to simulate daily
temperature variations.

» Continuously record the temperature data from all sensors.

o Compare the indoor temperature profiles of the two rooms to determine the temperature
reduction and time lag achieved by the PCM-integrated material.[1]

For instance, a study using a test room with a roof panel made of an n-octadecane/fumed
silica composite demonstrated a significant reduction in indoor peak temperature compared to
a room with a conventional polystyrene panel.[4]

Visualizations

Phase Change Mechanism of Octadecane

Heat Absorption Solid Octadecane pgsTe]lleliiler=11lo]]

. Heat Release
(Ambient Temp > 28°C) (Stores Energy) Melting LU ORAR e (Ambient Temp < 28°C)

Click to download full resolution via product page

Caption: Phase change cycle of octadecane for thermal energy storage.
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Experimental Workflow for SSPCM Characterization
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Caption: Characterization workflow for shape-stabilized octadecane.

Integration of Octadecane PCM into Building Envelope
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Caption: Heat transfer moderation by octadecane in a building envelope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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